Cas no 37447-02-2 (1H-Imidazole-4-carboxylicacid, 5-nitro-, butyl ester)

1H-Imidazole-4-carboxylicacid, 5-nitro-, butyl ester structure
37447-02-2 structure
Product Name:1H-Imidazole-4-carboxylicacid, 5-nitro-, butyl ester
CAS No:37447-02-2
MF:C8H11N3O4
MW:213.190641641617
CID:320510
PubChem ID:135478669
Update Time:2025-04-19

1H-Imidazole-4-carboxylicacid, 5-nitro-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carboxylicacid, 5-nitro-, butyl ester
    • butyl 4-nitro-1H-imidazole-5-carboxylate
    • 5-Nitro-1(3)H-imidazol-4-carbonsaeure-butylester
    • 5-nitro-1(3)H-imidazole-4-carboxylic acid butyl ester
    • 5-Nitro-imidazol-4-carbonsaeure-butylester
    • AC1L6O6I
    • AG-K-82477
    • AR-1I1241
    • BUTYL 5-NITRO-3H-IMIDAZOLE-4-CARBOXYLATE
    • CTK4H8182
    • NSC112478
    • NSC-112478
    • 37447-02-2
    • DTXSID50296890
    • Inchi: 1S/C8H11N3O4/c1-2-3-4-15-8(12)6-7(11(13)14)10-5-9-6/h5H,2-4H2,1H3,(H,9,10)
    • InChI Key: LDEWSJIDXUGIES-UHFFFAOYSA-N
    • SMILES: O(C(C1=C([N+](=O)[O-])NC=N1)=O)CCCC

Computed Properties

  • Exact Mass: 213.07503
  • Monoisotopic Mass: 213.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: 410.9°Cat760mmHg
  • Flash Point: 202.3°C
  • Refractive Index: 1.549
  • PSA: 98.12
  • LogP: 1.79800
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